
In-depth Technical Guide: 4-Oxo-4-piperazin-1-
yl-butyric acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Oxo-4-piperazin-1-yl-butyric acid

Cat. No.: B466651 Get Quote

An Examination of Publicly Available Data on its Mechanism of Action

Prepared for: Researchers, scientists, and drug development professionals.

Abstract
This document outlines the findings from a comprehensive search for the mechanism of action

of the chemical compound 4-Oxo-4-piperazin-1-yl-butyric acid. Despite a thorough

investigation of scientific literature and chemical databases, no publicly available information

was found regarding its specific molecular targets, signaling pathways, pharmacological

effects, or associated experimental protocols. This suggests that the compound may be a novel

or proprietary molecule, a synthetic intermediate with uncharacterized biological activity, or a

compound that has not been the subject of published research.

Introduction and Compound Identification
4-Oxo-4-piperazin-1-yl-butyric acid is a chemical entity with the molecular formula

C₈H₁₂N₂O₄ and a molecular weight of approximately 200.19 g/mol .[1] To ensure a

comprehensive search, a variety of synonyms and identifiers for this compound were utilized,

including:

IUPAC Name: 4-oxo-4-(3-oxopiperazin-1-yl)butanoic acid[1]

CAS Number: 590380-54-4[1]
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PubChem CID: 833642[1]

Other Synonyms: 4-oxo-4-(3-oxo-1-piperazinyl)butanoic acid, 4-Oxo-4-(3-oxo-piperazin-1-

yl)-butyric acid[1]

While the search also identified similar but distinct compounds, such as 4-(4-Methyl-piperazin-

1-yl)-4-oxo-butyric acid and 4-[4-(2-hydroxy-ethyl)-piperazin-1-yl]-4-oxo-butyric acid, the focus

of this investigation remained on the specific compound requested.

Mechanism of Action: A Search for Evidence
A systematic search of prominent scientific databases and literature repositories was

conducted to elucidate the mechanism of action of 4-Oxo-4-piperazin-1-yl-butyric acid. The

search terms included the compound name, its synonyms, and its CAS number, in conjunction

with terms such as "mechanism of action," "pharmacology," "biological activity," "molecular

target," and "signaling pathway."

The extensive search yielded no specific information regarding the compound's mechanism of

action. There is no published data to suggest its molecular target(s), the signaling pathways it

may modulate, or its broader pharmacological effects on biological systems.

Quantitative Data and Experimental Protocols
Consistent with the lack of information on its mechanism of action, no quantitative

pharmacological data, such as IC₅₀, EC₅₀, or Kᵢ values, were found for 4-Oxo-4-piperazin-1-yl-
butyric acid. Furthermore, no detailed experimental protocols describing the investigation of its

biological activity have been published.

Discussion and Future Directions
The absence of publicly available data on the mechanism of action of 4-Oxo-4-piperazin-1-yl-
butyric acid presents a significant knowledge gap. Several possibilities could explain this lack

of information:

Novelty: The compound may be a recently synthesized molecule that has not yet been

characterized biologically in a published format.
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Proprietary Research: The compound could be under investigation by a private entity (e.g., a

pharmaceutical company) and the data remains confidential.

Synthetic Intermediate: It may primarily be used as an intermediate in the synthesis of other

molecules, with its own biological activity being uninvestigated or deemed irrelevant to its

primary application.

Limited Research Interest: The compound may not have been prioritized for further study by

the broader scientific community.

For researchers, scientists, and drug development professionals interested in this molecule, the

next logical step would be to perform initial in vitro screening assays to determine its potential

biological activities. This could involve broad-based screening against a panel of common drug

targets (e.g., kinases, GPCRs, ion channels) or phenotypic screening to observe its effects on

cell behavior.

Conclusion
While the chemical identity of 4-Oxo-4-piperazin-1-yl-butyric acid is established, its

mechanism of action remains unknown based on currently available public information. This

document serves to report the current void of information and to guide future research efforts

toward characterizing the pharmacological profile of this compound. Without primary research

data, no definitive statements can be made about its biological function, and consequently, no

data tables or pathway diagrams can be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b466651#4-oxo-4-piperazin-1-yl-butyric-acid-
mechanism-of-action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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